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Compound of Interest

Compound Name:
4-Bromothieno[2,3-c]pyridine-2-

carboxylic acid

CAS No.: 1151512-25-2

Cat. No.: B3085089

Get Quote

Welcome to the technical support center for thienopyridine synthesis. This guide is structured

as a series of frequently asked questions (FAQs) and troubleshooting scenarios designed to

assist researchers, medicinal chemists, and process development professionals in navigating

the complexities of this important synthetic challenge. Our goal is to provide not just protocols,

but a deeper understanding of the reaction mechanisms and the rationale behind optimizing

critical parameters.

Section 1: Foundational Concepts in Thienopyridine
Synthesis
Thienopyridines are a critical class of heterocyclic compounds, forming the core of several

blockbuster antiplatelet drugs like Clopidogrel, Prasugrel, and Ticlopidine. Their synthesis often

involves a multi-step process, typically beginning with the construction of a polysubstituted

thiophene ring, which is then annulated to form the final bicyclic system. The Gewald reaction

is arguably the most versatile and widely adopted method for creating the initial 2-

aminothiophene core.
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Q1: What is the Gewald reaction, and why is it so crucial
for thienopyridine synthesis?
The Gewald reaction is a one-pot, multi-component reaction that condenses a ketone or

aldehyde with an α-cyanoester (or other activated nitrile) and elemental sulfur in the presence

of a base to form a polysubstituted 2-aminothiophene. This reaction is exceptionally valuable

because it efficiently
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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